(2R)-3-propoxypropane-1,2-diol

• IUPAC Name: (2R)-3-propoxypropane-1,2-diol
• InChI: InChI=1S/C6H14O3/c1-2-3-9-5-6(8)4-7/h6-8H,2-5H2,1H3/t6-/m1/s1
• InChI Key: ZTKZJXGLCCVMLJ-ZCFIWIBFSA-N
• Canonical SMILES: CCCOCC(CO)O
• Isomeric SMILES: CCCOC[C@@H](CO)O
• Molecular Formula: C6H14O3
• Molecular Weight: 134.17 g/mol

Description

(2R)-3-Propoxypropane-1,2-diol (CAS: 61940-71-4) is a chiral diol with the molecular formula C₆H₁₄O₃ and a stereochemical configuration at the C2 position. Its structure features a propoxy group (-OCH₂CH₂CH₃) at the C3 position and hydroxyl groups at C1 and C2 (Figure 1). This compound is a colorless, viscous liquid with applications in pharmaceuticals, particularly as a penetration enhancer for anticancer drugs like miltefosine, where it improves blood-brain barrier (BBB) permeability . Its synthesis often involves epoxide ring-opening reactions or nucleophilic substitution of halogenated precursors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The following table compares (2R)-3-propoxypropane-1,2-diol with key analogs:

Compound Name	Molecular Formula	Substituent(s)	Key Applications	Notable Properties/Findings	References
(2R)-3-Propoxypropane-1,2-diol	C₆H₁₄O₃	Propoxy (-OCH₂CH₂CH₃)	Drug delivery (miltefosine)	Enhances BBB penetration; chiral synthesis
rac-3-(3,4-Dimethylphenoxy)propane-1,2-diol	C₁₁H₁₆O₃	3,4-Dimethylphenoxy	Synthetic intermediates	Studied for stereoselective crystallization
(2R)-3-(Benzyloxy)propane-1,2-diol	C₁₀H₁₄O₃	Benzyloxy (-OCH₂C₆H₅)	Chiral building block	Density: 1.140 g/mL; used in enantioselective synthesis
(R)-2-(2,4-Difluorophenyl)-3-[1H-1,2,4]triazol-1-ylpropane-1,2-diol	C₁₁H₁₁F₂N₃O₂	2,4-Difluorophenyl + triazole	Antifungal agents	Bioactive; structural complexity enhances target specificity
3-Amino-1,2-propanediol	C₃H₉NO₂	Amino (-NH₂)	Biochemical intermediates	Higher polarity; used in glycoconjugate synthesis

Key Observations:

• Substituent Effects: Propoxy vs. Aryloxy: The propoxy group in (2R)-3-propoxypropane-1,2-diol confers moderate lipophilicity, balancing solubility and membrane permeability. In contrast, benzyloxy or phenoxy substituents (e.g., ) increase aromaticity and steric bulk, reducing solubility but enhancing interactions with hydrophobic targets. Electron-Withdrawing Groups: Fluorinated analogs (e.g., ) exhibit higher metabolic stability and target affinity due to fluorine’s electronegativity.